Cas no 1229582-33-5 (URMC-099)

• Product Name: URMC-099
• CAS No: 1229582-33-5
• MF: C₂₇H₂₇N₅
• MW: 421.536785364151
• MDL: MFCD28168077
• CID: 1124127
• PubChem ID: 54764565
• Update Time: 2025-04-20

URMC-099 Chemical and Physical Properties

Names and Identifiers

• 1H-​Pyrrolo[2,​3-​b]​pyridine, 3-​(1H-​indol-​5-​yl)​-​5-​[4-​[(4-​methyl-​1-​piperazinyl)​methyl]​phenyl]​-
• URMC099
• URMC-099
• 3-(1H-indol-5-yl)-5-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrrolo[2,3-b]pyridine
• 3-(1H-indol-5-yl)-5-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-1H-pyrrolo[2,3-b]pyridine
• C27H27N5
• compound 1 [PMID 24044867]
• GTPL8106
• URMC 099;URMC099
• SYN1211
• HMS3674I17
• BCP11155
• BDBM50441567
• s7343
• X3562
• A14219
• Q27089107
• 2-[4-(2-Methyl-4-pyrid
• URMC 099
• A890871
• Q270891
• 5-(5-{4-[(4-methylpiperazin-1-yl)methyl]phenyl}-1H-pyrrolo[2,3-b]pyridin-3-yl)-1H-indole
• CCG-268902
• CHEMBL2436978
• URMC-099?
• NCGC00386408-03
• AS-16339
• GLXC-04935
• DA-47011
• EX-A1276
• 2-[4-(2-Methyl-4-pyridinyl)phenyl]-N-[4-(3-pyridinyl)phenyl]acetamide
• SCHEMBL722076
• QKKIWEILHCXECO-UHFFFAOYSA-N
• 3-(1H-indol-5-yl)-5-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-1H-Pyrrolo[2,3-b]pyridine;
• HY-12599
• 1229582-33-5
• Z2831763793
• J-690080
• AKOS025404701
• AC-33141
• MFCD28168077
• BRD-K66908976-001-01-8
• 3-(1H-indol-5-yl)-5-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrrolo(2,3-b)pyridine
• compound 1 (PMID 24044867)

• MDL： MFCD28168077
• Inchi： 1S/C27H27N5/c1-31-10-12-32(13-11-31)18-19-2-4-20(5-3-19)23-15-24-25(17-30-27(24)29-16-23)21-6-7-26-22(14-21)8-9-28-26/h2-9,14-17,28H,10-13,18H2,1H3,(H,29,30)
• InChI Key： QKKIWEILHCXECO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C3=CN=C4C(=C3)C(=CN4)C3C=CC4=C(C=CN4)C=3)=CC=2)CCN(C)CC1

Computed Properties

• Exact Mass: 421.22664588 g/mol
• Monoisotopic Mass: 421.22664588 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51
• Molecular Weight: 421.5

Experimental Properties

• Density: 1.256±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

URMC-099 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines